Cas no 689250-64-4 (1-Ethyl-5-(4-fluorophenyl)-1h-pyrazole-4-carbaldehyde)

1-Ethyl-5-(4-fluorophenyl)-1h-pyrazole-4-carbaldehyde structure
689250-64-4 structure
Product Name:1-Ethyl-5-(4-fluorophenyl)-1h-pyrazole-4-carbaldehyde
CAS No:689250-64-4
MF:C12H11FN2O
MW:218.226946115494
CID:972641
Update Time:2023-08-02

1-Ethyl-5-(4-fluorophenyl)-1h-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carboxaldehyde,1-ethyl-5-(4-fluorophenyl)-(9CI)
    • 1-ethyl-5-(4-fluorophenyl)-1h-pyrazole-4-carbaldehyde
    • 1H-Pyrazole-4-carboxaldehyde,1-ethyl-5-(4-fluorophenyl)-
    • 1-Ethyl-5-(4-fluorophenyl)-1h-pyrazole-4-carbaldehyde
    • Inchi: 1S/C12H11FN2O/c1-2-15-12(10(8-16)7-14-15)9-3-5-11(13)6-4-9/h3-8H,2H2,1H3
    • InChI Key: WEWLWPBHSKNVHC-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C1=C(C=O)C=NN1CC

Computed Properties

  • Exact Mass: 218.086
  • Monoisotopic Mass: 218.086
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 34.9
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